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Compound of Interest

Compound Name: 2,2'-Dichloro bisphenol A-d12

Cat. No.: B12392703

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the quality control and analysis of
2,2'-Dichloro bisphenol A-d12, a deuterated internal standard crucial for accurate
guantification in mass spectrometry-based studies. The following sections detail the typical
specifications, analytical methodologies, and data interpretation associated with a Certificate of
Analysis for this compound.

Quantitative Data Summary

The analytical data for a representative lot of 2,2'-Dichloro bisphenol A-d12 is summarized in
the tables below. These values are indicative of a high-quality standard suitable for demanding
research applications.

Table 1: General Properties and Identification
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Parameter Specification Result
Chemical Formula C15H2D12CI202 C15H2D12CI202
Molecular Weight 309.25 g/mol 309.25 g/mol [1]
CAS Number 87848-99-5 87848-99-5[1]
Appearance White to off-white solid Conforms

- Soluble in Methanol,
Solubility o Conforms
Acetonitrile, DMSO

Identity (*H-NMR) Conforms to structure Conforms

Identity (MS) Conforms to structure Conforms

Table 2: Purity and Isotopic Enrichment

Parameter Method Specification Result
Chemical Purity HPLC-UV >98.0% 99.5%
Isotopic Enrichment Mass Spectrometry > 99 atom % D 99.6 atom % D
) 1H-NMR & Mass Consistent with d12
Deuteration Pattern ) Conforms
Spectrometry labeling

Experimental Protocols

Detailed methodologies for the key analytical experiments are provided below. These protocols
are representative of the rigorous quality control processes employed for stable isotope-labeled
standards.

High-Performance Liquid Chromatography (HPLC) for
Chemical Purity

e Objective: To determine the chemical purity of 2,2'-Dichloro bisphenol A-d12 by separating
it from any non-deuterated or other impurities.
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 Instrumentation: A standard HPLC system equipped with a UV detector.
e Method:
o Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 um).
o Mobile Phase: A gradient of acetonitrile and water.
o Flow Rate: 1.0 mL/min.
o Detection: UV at 280 nm.
o Sample Preparation: A solution of the test article is prepared in the mobile phase.

o Analysis: The percentage purity is calculated based on the area of the main peak relative
to the total peak area.

Mass Spectrometry (MS) for Isotopic Enrichment and
Identity

e Objective: To confirm the molecular weight and determine the isotopic enrichment of the
deuterated compound.

e Instrumentation: A high-resolution mass spectrometer, often coupled with a liquid
chromatography system (LC-MS).

e Method:
o lonization Mode: Electrospray lonization (ESI) in negative mode.

o Analysis: The mass spectrum is analyzed to confirm the mass of the parent ion
corresponding to 2,2'-Dichloro bisphenol A-d12.

o lIsotopic Enrichment Calculation: The relative intensities of the isotopic peaks are used to
calculate the percentage of the d12 isotopologue.
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Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

¢ Objective: To confirm the chemical structure and the positions of deuteration.
 Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).
e Method:

o Solvent: A deuterated solvent such as methanol-d4 or chloroform-d.

o Analysis: The *H-NMR spectrum is acquired. The absence of signals in the regions
corresponding to the deuterated positions and the presence of expected signals for the
non-deuterated protons confirm the structure and deuteration pattern.

Visualized Workflows and Relationships

The following diagrams illustrate the logical flow of the quality control process and the interplay

between different analytical techniques.
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Figure 1: Quality Control Workflow for 2,2'-Dichloro bisphenol A-d12.
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Figure 2: Interrelation of Analytical Techniques and Derived Data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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